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Compound of Interest

Compound Name: Pentylcyclohexane

Cat. No.: B1580667

This technical guide provides a comprehensive overview of the boiling point and vapor
pressure of pentylcyclohexane, targeted towards researchers, scientists, and professionals in
drug development. This document collates critically evaluated data, details experimental
methodologies for these measurements, and presents a logical workflow for property
determination.

Physicochemical Data of Pentylcyclohexane

Pentylcyclohexane (CAS: 4292-92-6), also known as n-amylcyclohexane, is a saturated cyclic
hydrocarbon.[1][2] Its physical properties, particularly its boiling point and vapor pressure, are
crucial for its application as a non-polar solvent and in various research contexts.[1][3]

Boiling Point

The normal boiling point of pentylcyclohexane is the temperature at which its vapor pressure
equals the surrounding atmospheric pressure at sea level (1 atm or 760 mmHg). The reported
values for the boiling point of pentylcyclohexane are summarized in the table below.
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Boiling Point (°C) Pressure (mmHg) Reference
203.00 to 204.00 760 The Good Scents Company[4]
Stenutz[5], ChemicalBook][6],
202 760
Fisher Scientific[7]
206 Not Specified Scent.vn (estimated)[1]
210.50 Not Specified Solubility of Things|[8]

Vapor Pressure

Vapor pressure is a measure of the tendency of a material to change into the gaseous or vapor
state, and it increases with temperature. The available vapor pressure data for
pentylcyclohexane at various temperatures are presented below.

Vapor Pressure Temperature (°C) Reference

The Good Scents Company

0.396 mmHg 25.00 ]

(estimated)[4]
0.3239 hPa (~0.243 mmHg) 20 Scent.vn (estimated)[1]
0.4826 hPa (~0.362 mmHg) 25 Scent.vn (estimated)[1]

The National Institute of Standards and Technology (NIST) provides critically evaluated
thermophysical property data, which includes 29 experimental data points for the phase
boundary pressure of pentylcyclohexane as a function of temperature, ranging from 210 K to
674 K.[9]

Experimental Protocols

The determination of boiling point and vapor pressure is fundamental to characterizing a liquid
substance. Various established methods are employed, ranging from macroscale distillation to

microscale techniques.
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Method for Vapor Pressure and Boiling Point
Determination of Hydrocarbons

A precise method for measuring vapor pressures and boiling points of hydrocarbons involves

establishing a liquid-vapor equilibrium at controlled pressures.[10]

Apparatus Setup: The core of the apparatus consists of an electrically heated boiler, a vapor
space with a reentrant tube for a platinum resistance thermometer, and a condenser.[10]

Pressure Control: The system is maintained at 20 fixed pressures automatically. The precise
values of these pressures are determined by calibrating the apparatus with water, using
established vapor pressure-temperature tables.[10]

Temperature Measurement: The temperature of the liquid-vapor equilibrium is measured at
each fixed pressure.[10]

Data Correlation: The experimental data are then correlated using the three-constant Antoine
equation: log P =A- B/ (C +t), where P is the vapor pressure, t is the temperature, and A,

B, and C are substance-specific constants. This correlation is typically performed using the
method of least squares.[10]

General Laboratory Methods for Boiling Point
Determination

For general laboratory purposes, several methods are commonly used to determine the boiling

point of a liquid.

Distillation Method: A simple distillation apparatus can be used to measure the boiling point.
The temperature of the vapor that is in equilibrium with the boiling liquid is recorded from a
thermometer placed at the vapor outlet. This method requires a sufficient amount of the
sample (typically >5 mL).[11]

Reflux Method: A reflux setup, where the vapor is condensed and returned to the boiling
flask, can also be used. A thermometer placed in the vapor phase below the condenser will
register the boiling point.[11]
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e Thiele Tube Method: This is a microscale method that requires a small amount of sample.
The sample is heated in a small tube along with an inverted capillary tube. The boiling point
is the temperature at which a rapid and continuous stream of bubbles emerges from the
capillary tube, and is more accurately read when the heat is removed and the liquid just
begins to enter the capillary tube.[11]

Logical Workflow for Physicochemical Property
Determination

The following diagram illustrates a generalized workflow for the experimental determination and
data analysis of the boiling point and vapor pressure of a compound like pentylcyclohexane.
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Sample Preparation

Obtain Purified Pentylcyclohexane

Experimental [Measurement

Select Appropriate Method
(e.g., Ebulliometer, Thiele Tube, Distillation)

Measure Temperature vs. Pressure

Data Analysis & Reporting

Record Data Points
(Tvs.P)

Correlate Data with Antoine Equation
(or similar model)

Determine Normal Boiling Point
(at 760 mmHg)

Report Final Data in Tables

Click to download full resolution via product page

Caption: Workflow for Boiling Point and Vapor Pressure Determination.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1580667?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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